3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol

Specification

• Molecular Formula: C7H12BrN3O
• Molecular Weight: 234.09 g/mol
• IUPAC Name: 3-(3-amino-4-bromopyrazol-1-yl)-2-methylpropan-1-ol
• Standard InChI: InChI=1S/C7H12BrN3O/c1-5(4-12)2-11-3-6(8)7(9)10-11/h3,5,12H,2,4H2,1H3,(H2,9,10)
• Standard InChI Key: ILHRNFCVQLSXOI-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=C(C(=N1)N)Br)CO

Introduction

Synthesis Methods

The synthesis of 3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol could potentially involve the reaction of 3-amino-4-bromo-1H-pyrazole with a suitable alkylating agent to form the desired propanol derivative. 3-Amino-4-bromo-1H-pyrazole is commercially available and can be used as a starting material.

Biological Relevance

Pyrazole derivatives have been extensively studied for their biological activities, including anticancer, antioxidant, and anti-inflammatory properties. While specific data on 3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol is lacking, related compounds have shown promising results in these areas.

Related Compounds and Their Applications

• 3-Amino-4-bromo-1H-pyrazole: This compound is used as a building block in organic synthesis and has been incorporated into various biologically active molecules.

• Thrombopoietin Mimetics: Compounds like 3′-[(2Z)-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazino]-2′-hydroxy-[1,1′-biphenyl]-3-carboxylic acid have been developed as TPO receptor agonists for enhancing platelet production.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
3-Amino-4-bromo-1H-pyrazole	C3H4BrN3	161.99	Building block for synthesis
3′-[(2Z)-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazino]-2′-hydroxy-[1,1′-biphenyl]-3-carboxylic acid	Complex	Not specified	TPO receptor agonist
3-(3-Amino-4-bromo-1H-pyrazol-1-yl)-2-methylpropan-1-ol	C8H14BrN3O	Approximately 248.12	Potential biological activity, not specified